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Compound of Interest

Compound Name: Barium di(ethanesulphonate)

Cat. No.: B15176592 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Ethanesulfonic acid barium salt, also known as barium ethanesulfonate, is the barium salt of

ethanesulfonic acid. Despite the well-documented nature of ethanesulfonic acid and its other

salts, particularly the sodium salt, specific and detailed information regarding the physical and

chemical characteristics of the barium salt is notably scarce in publicly available scientific

literature. This technical guide aims to consolidate the limited available information on

ethanesulfonic acid barium salt and provide context through the more extensively characterized

properties of its parent acid and sodium salt. It is important for researchers to note that much of

the following information is inferred or presented as a comparative reference due to the lack of

direct experimental data for the barium salt.

Physicochemical Characteristics
Direct, experimentally determined quantitative data for the physical and chemical properties of

ethanesulfonic acid barium salt are not readily available in scientific databases and literature.

The compound is mentioned as an intermediate in some older chemical synthesis procedures,

suggesting its existence and relative stability under certain conditions. For instance, historical

synthesis routes for ethanesulfonic acid describe the formation of barium ethylsulfonate, which

is subsequently evaporated.
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For comparative purposes, the properties of ethanesulfonic acid and its sodium salt are

presented below. It is crucial to understand that these are not the properties of the barium salt

but can offer some general insights into the nature of the ethanesulfonate anion.

Table 1: Physicochemical Properties of Ethanesulfonic Acid and Ethanesulfonic Acid Sodium

Salt

Property
Ethanesulfonic
Acid

Ethanesulfonic
Acid Sodium Salt

Ethanesulfonic
Acid Barium Salt

Molecular Formula C₂H₆O₃S[1] C₂H₅NaO₃S C₄H₁₀BaO₆S₂

Molecular Weight 110.13 g/mol [1] 132.12 g/mol 355.59 g/mol

Appearance Colorless liquid[1] White crystalline solid Data not available

Melting Point -17 °C[1] >300 °C Data not available

Boiling Point
123 °C at 0.01

mmHg[1]
Decomposes Data not available

Solubility in Water Soluble[1] Soluble
Likely soluble

(inferred)

CAS Number 594-45-6[1] 5324-47-0 Not found

Chemical Properties and Stability
The chemical properties of ethanesulfonic acid barium salt are presumed to be characteristic of

a salt of a strong acid (ethanesulfonic acid) and a strong base (barium hydroxide). It is

expected to be a stable compound under standard conditions. The ethanesulfonate anion is a

weak coordinating ligand.

Experimental Protocols
Detailed experimental protocols for the synthesis, purification, and characterization of pure,

isolated ethanesulfonic acid barium salt are not well-documented. However, a general synthetic

approach can be inferred from historical literature where it is formed as an intermediate.

General Synthesis of Ethanesulfonic Acid Barium Salt (Inferred)
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The synthesis generally involves the reaction of an ethanesulfonate salt (e.g., from the

hydrolysis of an ethyl halide with a sulfite) with a soluble barium salt, or the neutralization of

ethanesulfonic acid with a barium base.

Example from literature: In older synthetic methods for ethanesulfonic acid, an aqueous

solution containing an ethanesulfonate is treated with barium carbonate or barium hydroxide.

The resulting barium ethanesulfonate solution is then typically used in a subsequent step,

such as acidification to produce free ethanesulfonic acid, or evaporated to yield the salt.

Workflow for a Hypothetical Synthesis and Isolation:
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Synthesis

Isolation and Purification

Start with an aqueous solution of a soluble ethanesulfonate salt (e.g., sodium ethanesulfonate)

Add a stoichiometric amount of a soluble barium salt solution (e.g., barium chloride)

Stir the mixture to allow for the formation of barium ethanesulfonate

Filter the solution to remove any insoluble byproducts

Evaporate the solvent (water) under reduced pressure

Collect the resulting solid ethanesulfonic acid barium salt

Further purify by recrystallization from a suitable solvent (e.g., water or ethanol-water mixture)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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